Cas no 1704068-73-4 ((3,4-Difluoro-5-(4-methylpiperazin-1-yl)phenyl)boronic acid)

• Product Name: (3,4-Difluoro-5-(4-methylpiperazin-1-yl)phenyl)boronic acid
• CAS No: 1704068-73-4
• MF: C₁₁H₁₅BF₂N₂O₂
• MW: 256.056809663773
• MDL: MFCD28384259
• CID: 4613085
• PubChem ID: 91759155
• Update Time: 2025-10-29

(3,4-Difluoro-5-(4-methylpiperazin-1-yl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3,4-difluoro-5-(4-Methylpiperazin-1-yl)phenyl)boronic acid
• (3,4-difluoro-5-(4-methylpiperazin-1-yl)phenyl)boronic acid（WS204886）
• Boronic acid, B-[3,4-difluoro-5-(4-methyl-1-piperazinyl)phenyl]-
• 1704068-73-4
• [3,4-difluoro-5-(4-methylpiperazin-1-yl)phenyl]boronic acid
• MFCD28384259
• I12182
• AKOS025286636
• (3,4-Difluoro-5-(4-methylpiperazin-1-yl)phenyl)boronic acid

• MDL： MFCD28384259
• Inchi： 1S/C11H15BF2N2O2/c1-15-2-4-16(5-3-15)10-7-8(12(17)18)6-9(13)11(10)14/h6-7,17-18H,2-5H2,1H3
• InChI Key： IXFVHYCOHOOELR-UHFFFAOYSA-N
• SMILES： B(C1=CC(N2CCN(C)CC2)=C(F)C(F)=C1)(O)O

Computed Properties

• Exact Mass: 256.1194642g/mol
• Monoisotopic Mass: 256.1194642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.5±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 298.2±40.0 °C at 760 mmHg
• Flash Point: 134.1±27.3 °C
• Vapor Pressure: No data available

(3,4-Difluoro-5-(4-methylpiperazin-1-yl)phenyl)boronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (3,4-Difluoro-5-(4-methylpiperazin-1-yl)phenyl)boronic acid

Comprehensive Guide to (3,4-Difluoro-5-(4-methylpiperazin-1-yl)phenyl)boronic acid (CAS 1704068-73-4): Properties, Applications, and Market Insights

(3,4-Difluoro-5-(4-methylpiperazin-1-yl)phenyl)boronic acid (CAS 1704068-73-4) is a specialized boronic acid derivative with significant potential in pharmaceutical research and organic synthesis. This compound features a unique molecular structure combining difluorophenyl and methylpiperazine moieties, making it particularly valuable for Suzuki-Miyaura cross-coupling reactions – a hot topic in modern drug discovery pipelines.

The growing demand for boronic acid compounds in medicinal chemistry has placed 1704068-73-4 at the forefront of research discussions. Scientists frequently search for "boronic acid drug development" and "fluorinated pharmaceutical intermediates", reflecting the compound's relevance in developing next-generation therapeutics. Its electron-withdrawing fluorine atoms and coordinating piperazine nitrogen create optimal reactivity for constructing complex molecular architectures.

From a synthetic chemistry perspective, (3,4-Difluoro-5-(4-methylpiperazin-1-yl)phenyl)boronic acid demonstrates excellent stability under various reaction conditions. Recent publications highlight its utility in creating protein kinase inhibitors – a trending research area in oncology drug development. The compound's boronate ester formation capability enables efficient bioconjugation, answering frequent search queries about "bioconjugation techniques for drug delivery".

The pharmaceutical industry shows increasing interest in 1704068-73-4 as evidenced by patent filings investigating its role in targeted cancer therapies. Analytical data confirms the compound's purity (>98% by HPLC) and suitable solubility profiles for medicinal chemistry applications. Researchers exploring "fluorine in drug design" will find this boronic acid derivative particularly interesting due to its balanced lipophilicity and hydrogen bonding capacity.

Market analysis indicates steady growth for specialty boronic acids, with 1704068-73-4 positioned as a premium building block. The compound addresses several trending search terms including "organoboron compounds for PET imaging" and "fluorinated boronic acid probes". Its structural features enable applications beyond drug discovery, including materials science and chemical biology tools development.

Handling (3,4-Difluoro-5-(4-methylpiperazin-1-yl)phenyl)boronic acid requires standard laboratory precautions for organoboron compounds. The material shows excellent stability when stored under inert atmosphere at -20°C, addressing common storage-related search queries. Current research focuses on optimizing its use in microwave-assisted coupling reactions – a technique gaining popularity in high-throughput synthesis.

The compound's structure-activity relationship (SAR) potential makes it valuable for fragment-based drug discovery programs. Recent studies published in top medicinal chemistry journals highlight its role in developing selective enzyme inhibitors, responding to frequent searches about "rational drug design building blocks". The methylpiperazine group contributes to enhanced solubility and target interaction capabilities.

Quality control protocols for 1704068-73-4 typically involve advanced analytical techniques including NMR spectroscopy and mass spectrometry. These methods verify the compound's identity and purity – key concerns reflected in search terms like "boronic acid characterization methods". The material's compatibility with automated synthesis platforms adds to its appeal in modern drug discovery workflows.

Emerging applications in chemical biology probes and diagnostic agent development further expand the utility of this compound. The presence of both fluorine atoms and boronic acid functionality enables dual-modality applications, addressing growing interest in "multifunctional pharmaceutical intermediates". Research continues to explore its potential in developing novel therapeutic agents for various disease targets.

As the pharmaceutical industry moves toward more targeted therapies, (3,4-Difluoro-5-(4-methylpiperazin-1-yl)phenyl)boronic acid stands out as a versatile intermediate. Its combination of fluorine substitution and heterocyclic nitrogen meets current design principles for improved drug-like properties. The compound continues to generate interest in academic and industrial research circles, with publications and patents steadily increasing year over year.